1-Ethyl-5-hydroxy-1,3-diazinan-2-one

• IUPAC Name: 1-ethyl-5-hydroxy-1,3-diazinan-2-one
• InChI: InChI=1S/C6H12N2O2/c1-2-8-4-5(9)3-7-6(8)10/h5,9H,2-4H2,1H3,(H,7,10)
• InChI Key: KNFLVRWYXCUQRE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC(CNC1=O)O
• Molecular Formula: C6H12N2O2
• Molecular Weight: 144.17 g/mol
• CAS No.: 1500589-99-0

Description

Molecular Structure Analysis

The molecular formula of 1-Ethyl-5-hydroxy-1,3-diazinan-2-one is C6H12N2O2. Its molecular weight is 144.17.

Physical and Chemical Properties Analysis

The molecular formula of this compound is C6H12N2O2. Its molecular weight is 144.17.

Scientific Research Applications

Chemical Synthesis and Modification

Research on the synthesis and modification of compounds similar to 1-Ethyl-5-hydroxy-1,3-diazinan-2-one focuses on developing efficient methods to create and alter these molecules for various applications. For instance, the homologation reaction of ketones with diazo compounds offers a pathway to homologated ketones, which could be related to the synthesis or modification of this compound (Candeias, Paterna, & Gois, 2016). This method highlights the versatility of diazo compounds in chemical synthesis, potentially applicable to the target compound's synthesis or functionalization.

Applications in Material Science

The conversion of plant biomass into furan derivatives, as discussed by Chernyshev, Kravchenko, and Ananikov (2017), explores sustainable approaches to producing polymers, functional materials, and fuels from renewable sources (Chernyshev, Kravchenko, & Ananikov, 2017). While this compound is not directly mentioned, the methodologies and insights could be relevant for exploring its applications in creating new materials or as an intermediate in synthesizing environmentally friendly chemicals.

Analytical and Detection Techniques

Analytical methods play a crucial role in understanding and applying chemical compounds. The review on analytical methods used in determining antioxidant activity, by Munteanu and Apetrei (2021), provides a comprehensive overview of techniques for assessing the antioxidant potential of compounds, which could be applicable to studying this compound's properties in biological or material science contexts (Munteanu & Apetrei, 2021).

Environmental and Health Impact Studies

Understanding the environmental and health impacts of chemical compounds is crucial. For instance, the review on ethyl carbamate in foods and beverages by Weber and Sharypov (2009) delves into the toxicological aspects of a specific compound, offering insights into how similar studies could be structured for this compound, particularly if it has potential applications in food science, pharmacology, or environmental science (Weber & Sharypov, 2009).